Cas no 2013027-42-2 (Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate)

• Product Name: Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate
• CAS No: 2013027-42-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5807024
• PubChem ID: 165444415
• Update Time: 2025-10-28

Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700387
• 2013027-42-2
• methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate
• Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-4-13(11(14)15-3)12(2,16-13)9-10-7-5-6-8-10/h10H,4-9H2,1-3H3
• InChI Key： UYDSVAHAPKZFMV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C1(C)CC1CCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate

Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2013027-42-2): An Overview of Its Structure, Synthesis, and Applications

Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2013027-42-2) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclopentylmethyl group, an ethyl group, and a methyloxirane moiety. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways.

The molecular formula of Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate is C₁₄H₂₄O₄, and its molecular weight is approximately 256.34 g/mol. The compound's structure can be visualized as a cyclic ether with a carboxylate ester group attached to one of the carbon atoms in the oxirane ring. This arrangement provides a versatile platform for further chemical modifications and derivatizations.

The synthesis of Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate typically involves several steps, starting from readily available starting materials. One common approach is the epoxidation of an allylic alcohol followed by esterification. For instance, the reaction sequence might begin with the epoxidation of an allylic alcohol using a peracid such as m-chloroperbenzoic acid (mCPBA). The resulting epoxide can then be subjected to esterification with methanol in the presence of an acid catalyst to form the desired product.

In recent years, there has been a growing interest in the use of Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate as a building block for the synthesis of more complex molecules. Its unique combination of functional groups makes it particularly useful in the development of new pharmaceuticals and materials. For example, researchers have explored its potential in the synthesis of novel anti-inflammatory agents and anticancer drugs. The oxirane ring can be readily opened under various reaction conditions, allowing for the introduction of diverse functional groups and enhancing the compound's biological activity.

One notable application of Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate is in the field of polymer chemistry. The compound can serve as a monomer or comonomer in polymerization reactions, leading to the formation of polymers with tailored properties. These polymers may exhibit improved mechanical strength, thermal stability, and biocompatibility, making them suitable for use in various applications such as biomedical devices and coatings.

In addition to its synthetic utility, Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate has also been studied for its potential biological activities. Preliminary studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. Further research is needed to fully understand the mechanisms underlying these biological effects and to optimize the compound's therapeutic potential.

The safety and environmental impact of Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate are important considerations for its industrial and laboratory use. While detailed toxicological data are still being gathered, initial assessments suggest that the compound is relatively stable under standard laboratory conditions and does not pose significant hazards when handled properly. However, standard safety protocols should always be followed when working with this or any other chemical compound.

In conclusion, Methyl 3-(cyclopentylmethyl)-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2013027-42-2) is a versatile organic compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this intriguing compound.